Cas no 28508-07-8 (D-erythro-Dihydrosphingosine-1-phosphate)

• Product Name: D-erythro-Dihydrosphingosine-1-phosphate
• CAS No: 28508-07-8
• MF: C₁₈H₄₀NO₅P
• MW: 381.48766708374
• CID: 825478
• PubChem ID: 520
• Update Time: 2025-04-19

D-erythro-Dihydrosphingosine-1-phosphate Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-DIHYDROSPHINGOSINE 1-PHOSPHATE
• D-erythro-Dihydro-D-sphingosine-1-phosphate
• Dihydrosphingosine-1-phosphate, D-erythro
• DTXSID80864905
• 2-amino-3-hydroxyoctadecyl dihydrogen phosphate
• AKOS030254882
• 1,3-octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)-
• (2-amino-3-hydroxy-octadecoxy)phosphonic acid
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (R-(R*,S*))-
• 28508-07-8
• Rel-(2R,3S)-2-amino-3-hydroxyoctadecyl dihydrogen phosphate
• DB-222658
• (2-AMINO-3-HYDROXYOCTADECYL)OXYPHOSPHONIC ACID
• (2-amino-3-hydroxyoctadecyl) dihydrogen phosphate
• SCHEMBL43371
• D-erythro-Dihydrosphingosine-1-phosphate

• Inchi： 1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)
• InChI Key： YHEDRJPUIRMZMP-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(C(CCCCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 381.26441037g/mol
• Monoisotopic Mass: 381.26441037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Melting Point: 175-177°C

D-erythro-Dihydrosphingosine-1-phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)